Cas no 4023-82-9 (1-(4-nitrophenyl)butane-1,3-dione)

1-(4-nitrophenyl)butane-1,3-dione structure
4023-82-9 structure
Product Name:1-(4-nitrophenyl)butane-1,3-dione
CAS No:4023-82-9
MF:C10H9NO4
MW:207.182762861252
CID:925506
PubChem ID:95162
Update Time:2025-04-19

1-(4-nitrophenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(4-nitrophenyl)butane-1,3-dione
    • (p-Nitrobenzoyl)acetone
    • 1-(4'-nitrophenyl)-1,3-butanedione
    • 1-(4-Nitrophenyl)-1,3-butanedione
    • 1-(4-Nitro-phenyl)-butan-1,3-dion
    • 1-(4-nitro-phenyl)-butane-1,3-dione
    • 1,3-Butanedione, 1-(4-nitrophenyl)-
    • 1,3-Butanedione, 1-(p-nitrophenyl)-
    • 4-Nitro-benzoylaceton
    • 4-nitrobenzoylacetone
    • Benzoylacetone, p-nitro-
    • BRN 2213658
    • NSC21486
    • CS-0236801
    • EN300-173256
    • 1, 1-(4-nitrophenyl)-
    • 4-07-00-02154 (Beilstein Handbook Reference)
    • NSC-21486
    • G37734
    • AKOS009234200
    • DS-008317
    • MFCD00187226
    • 1, 1-(p-nitrophenyl)-
    • 4023-82-9
    • DTXSID40193223
    • STL511938
    • 1-(p-Nitrophenyl)-1,3-butanedione
    • NSC 21486
    • BBL100151
    • SCHEMBL279440
    • Inchi: 1S/C10H9NO4/c1-7(12)6-10(13)8-2-4-9(5-3-8)11(14)15/h2-5H,6H2,1H3
    • InChI Key: UUFHFNDYTYXICJ-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 207.05317
  • Monoisotopic Mass: 207.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 80A^2

Experimental Properties

  • Density: 1.271
  • Boiling Point: 345.8°C at 760 mmHg
  • Flash Point: 166.8°C
  • Refractive Index: 1.552
  • PSA: 77.28
  • LogP: 2.27980

1-(4-nitrophenyl)butane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 50.00 2022-06-03
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4023-82-9 95%
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$45.0 2023-09-20
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Enamine
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